Cas no 157131-00-5 (1-Naphthalenecarboxylicacid, 2-amino-1,2-dihydro-1-methyl-, (1R,2S)-)

• Product Name: 1-Naphthalenecarboxylicacid, 2-amino-1,2-dihydro-1-methyl-, (1R,2S)-
• CAS No: 157131-00-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 107689
• PubChem ID: 11095703
• Update Time: 2025-04-18

1-Naphthalenecarboxylicacid, 2-amino-1,2-dihydro-1-methyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 2-amino-1,2-dihydro-1-methyl-, (1R,2S)-
• (1R,2S)-2-amino-1-methyl-2H-naphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylicacid, 2-amino-1,2-dihydro-1-methyl-, (1R-cis)- (9CI)
• AG-E-06083
• CTK0H0661
• 1-Naphthalenecarboxylicacid,2-amino-1,2-dihydro-1-methyl-,(1R-cis)-(9CI)
• DTXSID30455029
• 157131-00-5
• (1R,2S)-2-Amino-1-methyl-1,2-dihydronaphthalene-1-carboxylic acid

• Inchi： 1S/C12H13NO2/c1-12(11(14)15)9-5-3-2-4-8(9)6-7-10(12)13/h2-7,10H,13H2,1H3,(H,14,15)/t10-,12+/m0/s1
• InChI Key： XCBLFMYHCGCXEL-CMPLNLGQSA-N
• SMILES： OC([C@]1(C)C2C=CC=CC=2C=C[C@@H]1N)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.99760